This article discusses the technological aspects of producing corundum boats and crucibles used for metal melting and material analysis by casting an aqueous slip in a plaster mold. It also demonstrates that to obtain high-density corundum ceramics by this method, aqueous slips with a maximum alumina content of up to 80 wt.% is required. The density of sintered products is significantly influenced by the initial size of alumina particles in the aqueous suspension. To increase the aqueous suspension stability and reduce its viscosity, a dispersing additive should be used. Corundum high-density and strong products in a form of boats and crucibles of different configurations and dimensions were manufactured using the developed technology.

This paper presents results of studies on acid-resistant materials produced from raw clay, chamotte from kaolin clay burnt at 1200°C, and high-alumina (Al2O3 > 70%) calcined alkali-etched sludge as a waste product of Samara Metallurgical Plant. The studies conducted have shown that it is not possible to obtain an acid-resistant material from raw kaolin clay containing less than 18% Al2O3 at a firing temperature of 1300°C, and the use of an optimal amount of chamotte (40%) in the compositions of ceramic masses enables to obtain an acid-resistant material that meets the standard requirements based on raw kaolinite clay at a temperature of 1300°C. The supplementation of the ceramic mass of high-alumina raw materials with 40% calcined alkali-etched sludge (and chamotte) ensures the manufacturing of products with high physical and mechanical properties even at 1250°C.

A cermet of the Al-α-Al2O3 composition (90 vol.%) was prepared using hollow corundum microspheres (HCM) of a narrow fraction of 40 – 70 μm, which were obtained by plasma spheroidization, and PAP-2 aluminum powder. During liquid-phase sintering of the starting powder materials, adhesive bonding was created along the boundary between HCM and PAP-2 as a result of crystallization of the Al–Al4C3 eutectic melt. The resulting cermet demonstrates the following characteristics: density 2.67 – 2.89 g/cm3, open porosity 19 – 11%, bending strength 47 – 70 MPa, compression strength 100 – 150 MPa, Vickers microhardness 1550 – 1960 MPa, impact bending strength 3.53 × 103 – 4.27 × 103 J/m2, and fracture toughness 1.7 – 2.9 MPa·m1/2. The developed material can be recommended as an abrasive tool for smoothing the surface of metal and metal alloy parts during their finishing treatment.

The article reveals the necessity of developing solar energy-based technologies as an energy-saving renewable natural resource. Ceramic materials, namely aluminum titanate, corundum, ZrO2-based solid solutions, and a Bi/Pb superconducting material, were obtained in a big solar furnace (Parkent) with a capacity of 1000 kW, and the influences of the material synthesis conditions on the microstructure, unit cell parameters, and strength were established. The work demonstrates the possibility of the development and practical application of concentrated solar energy for ceramic material production.

Viscosity, which is one of the most important properties of the suspensions used in investment casting, was thoroughly investigated in this study. Results of the measurement of suspension viscosity based on ethyl silicate and fused silica from different manufacturers were presented, and important conclusions were drawn regarding the need for the incoming control of suspensions at foundries.

Increased resistance to heat is an important requirement for the creation of promising materials and their products. This requirement is potentially met by functional metal–matrix composite materials reinforced with ceramic particles and possessing high physical and mechanical properties. Because of their availability and high manufacturability, aluminum and its alloys are the basis for composite materials representing many metal – matrix materials. This paper proposes a new method for obtaining particulate-reinforced aluminum – matrix composite materials based on combining the powder metallurgy and in situ methods. The technical result of the proposed method excludes expenditures on special equipment and accessories for creating mechanical pressure on the workpiece during heating and creating a vacuum or an inert gas environment.

The influence of the shape and dimensions of the chimney blocks on regenerative heat transfer in a glass-making furnace with a horseshoe-shaped flame is considered. Chimney blocks with various combinations of the cross-section area, height, and wall thickness have been studied. To evaluate the efficiency of the blocks, the regenerator design parameters were used. It has been established that the smallest volume and weight of the high-temperature zone of the packing, limited by a flue gas temperature of 1100°C, can be achieved by using TL 15/15 blocks, characterized by a specific volume of 0.259 m3/m3 and a specific heating surface of 18.9 m2/m3. In the sulfate condensation zone and the low-temperature zone of the packing, TG 15/15 blocks should be used, for which the specific volume and specific heating surface are 0.296 m3/m3 and 17.4 m2/m3, respectively.

The possibility of solving the problem of achieving uniform distribution in a ceramic charge based on silicon nitride of a small amount of oxide sintering additives using an ideal mixing model is considered. The mixing power necessary to prevent the separation of the mixture and obtain a homogeneous suspension during solvent removal is calculated based on a determination of the complex viscosity and the free deposition rate of silicon nitride particles in a mixture with organoyttroxanealumoxane (OYA) solution. The coefficient of heterogeneity (variation) calculated according to the analytical results confirmed that aluminum and yttrium oxides were uniformly distributed in the silicon nitride-OYA charge obtained as a result of implementing the ideal mixing model.

A novel technology is proposed for the production of superdense aluminosilicate refractories with increased slag resistance for thermal disposal of fluorine-containing carbonaceous wastes, based on the aluminosilicate raw materials of the Republic of Kazakhstan. The use of “ceramic” technology provides a structure with water absorption below 1% in both chamotte and refractory products with different Al2O3 contents.

A complex titanium-silicon carbide of the Ti3SiC2 composition was synthesized using various starting components in a high-temperature furnace at 1400°C for 1 h and by subsequent hot pressing at a temperature of 1350°C and a pressure of 30 MPa for 15 min. The content of Ti3SiC2 was calculated by the Rietveld method, with the Ti:Si:TiC ratio reaching 1:1.2:1.8 98.6 vol.% after hot pressing. The microstructure and phase composition of hot-pressed materials, as well as the physical and mechanical characteristics of sintered and hot-pressed Ti3SiC2-based materials, were studied.